Cas no 1804762-33-1 (2-(Chloromethyl)-4-iodo-5-(trifluoromethoxy)pyridine-3-acetic acid)

• Product Name: 2-(Chloromethyl)-4-iodo-5-(trifluoromethoxy)pyridine-3-acetic acid
• CAS No: 1804762-33-1
• MF: C₉H₆ClF₃INO₃
• MW: 395.501524448395
• CID: 4837298
• Update Time: 2025-06-14

2-(Chloromethyl)-4-iodo-5-(trifluoromethoxy)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-4-iodo-5-(trifluoromethoxy)pyridine-3-acetic acid

• Inchi： 1S/C9H6ClF3INO3/c10-2-5-4(1-7(16)17)8(14)6(3-15-5)18-9(11,12)13/h3H,1-2H2,(H,16,17)
• InChI Key： AHSNTGWBSQUVGP-UHFFFAOYSA-N
• SMILES： IC1C(=CN=C(CCl)C=1CC(=O)O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 305
• XLogP3: 2.6
• Topological Polar Surface Area: 59.4

Additional information on 2-(Chloromethyl)-4-iodo-5-(trifluoromethoxy)pyridine-3-acetic acid

Comprehensive Overview of 2-(Chloromethyl)-4-iodo-5-(trifluoromethoxy)pyridine-3-acetic acid (CAS No. 1804762-33-1)

2-(Chloromethyl)-4-iodo-5-(trifluoromethoxy)pyridine-3-acetic acid (CAS No. 1804762-33-1) is a specialized heterocyclic compound with significant potential in pharmaceutical and agrochemical research. This compound features a pyridine core substituted with a chloromethyl group, an iodo moiety, and a trifluoromethoxy side chain, making it a versatile intermediate for synthesizing bioactive molecules. Its unique structure has garnered attention in drug discovery, particularly for targeting enzyme inhibitors and receptor modulators.

Recent trends in medicinal chemistry highlight the growing demand for halogenated pyridine derivatives, driven by their role in developing antiviral and anti-inflammatory agents. The presence of iodine and trifluoromethoxy groups in this compound enhances its binding affinity to biological targets, a feature increasingly explored in precision medicine. Researchers are also investigating its utility in PET imaging due to the radioactive potential of iodine-125, aligning with advancements in diagnostic pharmaceuticals.

From a synthetic perspective, 2-(Chloromethyl)-4-iodo-5-(trifluoromethoxy)pyridine-3-acetic acid serves as a precursor for cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, which are pivotal in constructing complex biaryl scaffolds. Its chloromethyl group further allows for nucleophilic substitutions, enabling diversification into libraries of small-molecule therapeutics. These applications resonate with the pharmaceutical industry's focus on high-throughput screening and fragment-based drug design.

Environmental and regulatory considerations are also shaping the use of this compound. The trifluoromethoxy group, known for its metabolic stability, aligns with the push for greener chemistry by reducing the frequency of drug dosing. Additionally, its iodo substituent offers opportunities for late-stage functionalization, a strategy gaining traction in sustainable synthesis to minimize waste. These attributes position the compound as a candidate for green pharmaceutical intermediates.

In agrochemical research, 2-(Chloromethyl)-4-iodo-5-(trifluoromethoxy)pyridine-3-acetic acid is explored for its potential in designing crop protection agents. The trifluoromethoxy moiety, prevalent in modern pesticides, contributes to enhanced lipophilicity and membrane permeability, addressing challenges like pest resistance. Its structural motifs are also being studied for herbicidal activity, reflecting the industry's shift toward target-specific formulations.

Analytical characterization of this compound involves advanced techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography, ensuring purity and structural integrity. These methods are critical for compliance with Good Manufacturing Practices (GMP), particularly when the compound is used in API synthesis. The rise of AI-driven cheminformatics tools has further streamlined its application in virtual screening pipelines.

Market insights reveal increasing patent filings around halogenated pyridine derivatives, underscoring their commercial viability. CAS No. 1804762-33-1 is frequently cited in patents related to kinase inhibitors and GPCR modulators, highlighting its relevance in oncology and CNS drug development. This aligns with global healthcare priorities, including personalized therapies for chronic diseases.

In summary, 2-(Chloromethyl)-4-iodo-5-(trifluoromethoxy)pyridine-3-acetic acid exemplifies the intersection of structural innovation and applicational versatility. Its role in advancing drug discovery, agrochemicals, and sustainable chemistry makes it a compound of enduring scientific and industrial interest. Future research will likely focus on optimizing its synthetic routes and expanding its therapeutic indications, cementing its place in modern molecular design.